Cas no 2229292-57-1 (2-(2-methanesulfonylethyl)cyclopropan-1-amine)

• Product Name: 2-(2-methanesulfonylethyl)cyclopropan-1-amine
• CAS No: 2229292-57-1
• MF: C₆H₁₃NO₂S
• MW: 163.23792052269
• CID: 6235493
• PubChem ID: 165853827
• Update Time: 2025-10-28

2-(2-methanesulfonylethyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-methanesulfonylethyl)cyclopropan-1-amine
• 2229292-57-1
• EN300-1988065

• Inchi： 1S/C6H13NO2S/c1-10(8,9)3-2-5-4-6(5)7/h5-6H,2-4,7H2,1H3
• InChI Key： ZNEPDGWXDRCXNB-UHFFFAOYSA-N
• SMILES： S(C)(CCC1CC1N)(=O)=O

Computed Properties

• Exact Mass: 163.06669983g/mol
• Monoisotopic Mass: 163.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 68.5Ų

Additional information on 2-(2-methanesulfonylethyl)cyclopropan-1-amine

2-(2-Methanesulfonylethyl)cyclopropan-1-amine (CAS No. 2229292-57-1): A Comprehensive Overview

Introduction to 2-(2-Methanesulfonylethyl)cyclopropan-1-amine

2-(2-Methanesulfonylethyl)cyclopropan-1-amine, identified by the CAS registry number 2229292-57-1, is a unique organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its cyclopropane ring, a three-membered carbon ring, which is known for its high ring strain and reactivity. The presence of the methanesulfonylethyl group attached to the cyclopropane ring introduces additional functional complexity, making this molecule a valuable subject for both theoretical and applied research.

Chemical Structure and Properties

The molecular structure of 2-(2-methanesulfonylethyl)cyclopropan-1-amine consists of a cyclopropane core with an amino group (-NH₂) at position 1 and a methanesulfonylethyl group (-CH₂-SO₂-Me) at position 2. The cyclopropane ring is highly strained due to its bond angles, which deviate significantly from the ideal tetrahedral geometry. This strain contributes to the compound's reactivity and makes it a promising candidate for various chemical transformations.

The methanesulfonylethyl group introduces electron-withdrawing effects through the sulfonic acid moiety, which can influence the electronic properties of the molecule. This functional group also enhances the compound's solubility in polar solvents, making it suitable for applications in drug delivery systems and other aqueous-based reactions.

Synthesis and Reactivity

The synthesis of cas no 2229292-57-1 typically involves multi-step organic reactions, including alkylation, sulfonation, and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. Researchers have also explored the use of transition metal catalysts to facilitate key steps in the synthesis pathway.

The reactivity of this compound is largely influenced by its strained cyclopropane ring. Studies have shown that it undergoes various types of ring-opening reactions under specific conditions, such as nucleophilic attack or thermal cleavage. These reactions are valuable in constructing complex molecular architectures for pharmaceuticals and advanced materials.

Applications in Drug Discovery

One of the most promising applications of cas no 2-methanesulfonylethylcyclopropan-1-amine lies in drug discovery. The compound's unique structure allows it to interact with biological targets in novel ways, potentially leading to the development of new therapeutic agents. Recent studies have focused on its potential as a kinase inhibitor, where its cyclopropane ring plays a critical role in binding to target proteins.

In addition to its direct pharmacological applications, this compound serves as a valuable building block for constructing more complex molecules. Its ability to undergo diverse chemical transformations makes it an essential intermediate in organic synthesis.

Environmental Considerations and Safety

As with any chemical compound, understanding the environmental impact and safety profile of cyclopropanamine derivatives is crucial. Recent research has emphasized the importance of assessing the biodegradability and toxicity of such compounds to ensure their sustainable use. Studies indicate that this compound exhibits moderate biodegradability under aerobic conditions, though further investigation is required to fully understand its environmental fate.

Safety protocols for handling this compound include standard precautions for organic chemicals, such as wearing protective equipment and ensuring proper ventilation during synthesis or handling procedures.

Future Directions and Research Opportunities

The future of cyclopropane-based compounds like cas no 2-methanesulfonylethylcyclopropan-1-amine looks promising as researchers continue to explore their potential applications. Ongoing studies are investigating their role in developing new classes of antibiotics, anticancer agents, and materials with unique mechanical properties.

Collaborative efforts between chemists, biologists, and materials scientists are expected to unlock new functionalities for this compound. Advances in computational chemistry are also playing a pivotal role in predicting its behavior under various conditions, accelerating discovery processes.